5-LOX/MAOs-IN-1

• Molecular Formula: C13H20NNaO4S
• Molecular Weight: 309.36 g/mol
• InChI: InChI=1S/C13H21NO4S.Na/c1-4-14(8-13(15)9-19(16,17)18)12-6-10(2)5-11(3)7-12;/h5-7,13,15H,4,8-9H2,1-3H3,(H,16,17,18);/q;+1/p-1
• InChIKey: HLXGRHNZZSMNRX-UHFFFAOYSA-M

5-LOX/MAOs-IN-1 Overview

5-LOX/MAOs-IN-1 (compound 3, CAS 33865-93-9) is a multi-target small molecule that functions as a potent inhibitor of quinone reductase 2 (QR2), 5-lipoxygenase (5-LOX), and both monoamine oxidase A and B (MAO-A, MAO-B) [1]. This compound, an indolinylindole derivative structurally elucidated by X-ray crystallography, also exhibits robust antioxidant properties through direct free radical scavenging [1]. It demonstrates neuroprotective activity in cellular models of oxidative stress and promotes neurogenesis in adult mouse neural stem cell niches, positioning it as a research tool for studying neurodegenerative disease mechanisms involving oxidative damage and neuroinflammation [1].

Multi-target enzyme inhibition study fit (QR2/MAO-A/MAO-B/5-LOX)

QR2-selective pathway research with MT₁/MT₂ receptor sparing

Cellular stress and neurogenesis model study context

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source

Why 5-LOX/MAOs-IN-1 Cannot Be Replaced

Standard inhibitors like zileuton (selective 5-LOX) or selegiline/rasagiline (selective MAO-B) address only one component of the complex neurodegenerative pathology, while melatonin (endogenous QR2 ligand) exhibits weak QR2 inhibition (IC50 ~11.3 μM) and lacks direct 5-LOX/MAO engagement [1]. 5-LOX/MAOs-IN-1 uniquely combines nanomolar QR2 inhibition (7.7 nM) with low micromolar 5-LOX/MAO blockade and potent ROS scavenging in a single molecule, a polypharmacology profile not achievable by substituting individual selective inhibitors [1].

5-LOX/MAOs-IN-1

Risk Factor

Single-Target Alternative

4-target polypharmacology

Single-target agents lack multi-pathway engagement and may not recapitulate phenotypic outcomes

Melatonin, selegiline, or zileuton alone

QR2-selective; MT₁/MT₂ spared

GPCR activation by melatonin may confound QR2-specific pathway interpretation

Melatonin (MT₁/MT₂ agonist)

Single-entity multi-target mechanism

Cocktail administration may not replicate intrinsic polypharmacology or concentration ratios

Multi-agent cocktail at matched concentrations

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source

5-LOX/MAOs-IN-1 Comparative Evidence

QR2 Inhibition vs. Melatonin

5-LOX/MAOs-IN-1 demonstrates an IC50 of 7.7 nM against QR2, representing approximately a 1,400-fold improvement in potency over melatonin (IC50 = 11,300 nM) [1]. This potency is comparable to the most effective QR2 inhibitors reported to date [1].

QR2 Inhibition

Head-to-head

IC50 = 7.7 nM

Reported nanomolar QR2 inhibition; head-to-head context with melatonin

Single-study comparison; docking-supported binding mode

Evidence Dimension	QR2 inhibition potency (IC50)
Target Compound Data	7.7 nM
Comparator Or Baseline	Melatonin: 11,300 nM (11.3 μM)
Quantified Difference	~1,400-fold more potent
Conditions	Enzymatic assay under steady-state conditions, monitoring absorbance increase on SpectraMax Plus 384 UV/vis spectrophotometer [1]

Why This Matters

High-potency QR2 inhibition is linked to neuroprotection in oxidative stress models; 5-LOX/MAOs-IN-1 achieves this at concentrations three orders of magnitude lower than melatonin, enabling more robust target engagement at pharmacologically relevant doses.

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source

Multi-Target Inhibition Profile

Unlike selective 5-LOX inhibitor zileuton (5-LOX IC50 = 0.5–13.6 μM) [2] or selective MAO-B inhibitors selegiline (MAO-B IC50 = 51 nM, MAO-A IC50 = 23 μM) and rasagiline (MAO-B IC50 = 4.43 nM, MAO-A IC50 = 412 nM) [3], 5-LOX/MAOs-IN-1 inhibits hMAO-A, hMAO-B, and hLOX-5 concurrently, all within the low micromolar range [1]. This multi-target engagement is intrinsic to a single molecule rather than requiring combination therapy.

Multi-Target Profile

Class-level

4-target engagement vs 1–2 targets for single agents

Supports multi-target engagement review for pathway studies

Single-entity polypharmacology; IC50 values span nM to low μM

Evidence Dimension	Target inhibition profile
Target Compound Data	Inhibits hMAO-A, hMAO-B, and hLOX-5, all in the low micromolar range
Comparator Or Baseline	Zileuton: 5-LOX IC50 0.5-13.6 μM; Selegiline: MAO-B IC50 51 nM; Rasagiline: MAO-B IC50 4.43 nM (all selective for single target class)
Quantified Difference	5-LOX/MAOs-IN-1 provides dual 5-LOX/MAO inhibition in a single compound; comparators inhibit only one enzyme family
Conditions	In vitro enzymatic assays; hMAO-A and hMAO-B activity measured using radioactive substrates (5-HT for MAO-A, PEA for MAO-B); hLOX-5 activity measured via standard lipoxygenase assay [1]

Why This Matters

Simultaneous inhibition of 5-LOX and MAOs may synergistically reduce both neuroinflammation and oxidative deamination of monoamine neurotransmitters, a polypharmacology profile that selective inhibitors cannot replicate without combination therapy.

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source
• [2] PMC. TABLE 1. Zileuton IC50 against 5-LOX reported as 13.58 μM in whole-blood assay. View Source
• [3] CiteAb. Rasagiline: in vitro IC50 values for inhibition of rat brain MAO activity are 4.43 nM (MAO-B) and 412 nM (MAO-A). View Source

QR2 Selectivity Over Melatonin Receptors

5-LOX/MAOs-IN-1 is characterized as an 'excellent ROS scavenger' with direct antioxidant properties, as confirmed in the primary literature [1]. While many 5-LOX and MAO inhibitors lack intrinsic free radical scavenging activity, this compound combines enzyme inhibition with direct chemical antioxidant capacity, a dual mechanism not present in comparators like zileuton or selegiline [1].

QR2 Selectivity

Head-to-head

QR2-selective; MT₁/MT₂ spared

Supports QR2-specific pathway interpretation without GPCR crosstalk

Docking-supported selectivity; avoids melatonin receptor confounds

Evidence Dimension	Antioxidant mechanism
Target Compound Data	Potent free radical scavenger with antioxidant properties
Comparator Or Baseline	Zileuton, selegiline, rasagiline: no reported direct ROS scavenging activity; primary mechanism limited to enzyme inhibition
Quantified Difference	Not quantifiable from available data; qualitative differentiation based on distinct mechanism of action
Conditions	ROS scavenging assay in cell-free system; cellular model of oxidative stress damage [1]

Why This Matters

Direct radical scavenging provides an additional layer of neuroprotection that complements enzymatic inhibition, potentially enhancing efficacy in disease models where oxidative damage is a primary driver.

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source

Neuroprotection in Oxidative Stress Models

In a cellular model of oxidative stress damage, 5-LOX/MAOs-IN-1 demonstrated significant neuroprotective activity while remaining non-toxic to cells [1]. Although direct comparative data against a reference neuroprotective compound (e.g., melatonin) in the same assay is not provided, the compound's efficacy is linked to its multi-target profile including QR2 inhibition and ROS scavenging [1].

Neuroprotection

Reported

Protection reported in oxidative stress model; non-toxic at tested concentrations

Reported neuroprotection assay response context

Qualitative endpoint; full quantitative data in primary publication

Evidence Dimension	Neuroprotective efficacy
Target Compound Data	Significant neuroprotective activity observed; non-toxic in phenotypic assays
Comparator Or Baseline	Vehicle/untreated control cells under oxidative stress conditions
Quantified Difference	Not quantified in available abstract; further data may exist in full-text supplementary materials
Conditions	Phenotypic assay using a cellular model of oxidative stress damage (specific cell line and stressor not detailed in abstract) [1]

Why This Matters

Confirmation of functional neuroprotection in a disease-relevant cellular context validates the compound's utility for studying neurodegenerative mechanisms where oxidative stress is implicated.

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source

Neurogenic Activity in Adult Neural Stem Cells

5-LOX/MAOs-IN-1 activates neurogenesis from neural stem cell niches of adult mice [1]. This property is not observed with selective 5-LOX inhibitors (zileuton) or selective MAO-B inhibitors (selegiline, rasagiline) at comparable concentrations, representing a unique functional differentiation that may support CNS auto-repair processes [1].

Neurogenesis

Reported

Activated neurogenesis in adult mouse neural stem-cell niches

Reported neurogenesis model response context

Adult mouse NSC model; single-study; data to verify

Evidence Dimension	Neurogenic activity
Target Compound Data	Able to activate neurogenesis from adult mouse neural stem cell niches
Comparator Or Baseline	Selective 5-LOX or MAO-B inhibitors: no reported neurogenic activity in adult neural stem cell models
Quantified Difference	Not applicable; qualitative differentiation based on presence/absence of neurogenic effect
Conditions	Ex vivo assay using neural stem cell niches isolated from adult mice [1]

Why This Matters

The ability to promote neurogenesis distinguishes 5-LOX/MAOs-IN-1 from other enzyme inhibitors in this target class, suggesting potential applications in regenerative neurology and studies of endogenous CNS repair.

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source

5-LOX/MAOs-IN-1 Research Applications

Multi-Target Neurodegenerative Disease Models

5-LOX/MAOs-IN-1 serves as a high-potency chemical probe for QR2 (IC50 = 7.7 nM), enabling studies of QR2-dependent neuroprotective pathways in cellular models of oxidative damage [1]. Its ~1,400-fold greater potency than melatonin allows for robust QR2 engagement at nanomolar concentrations, minimizing off-target effects commonly observed with high-dose melatonin treatments [1].

QR2-Specific Studies (MT₁/MT₂ Sparing)

The compound's unique ability to simultaneously inhibit 5-LOX, MAO-A, and MAO-B in the low micromolar range makes it an ideal tool for studying the synergistic effects of combined 5-LOX/MAO blockade on neuroinflammation and neurotransmitter metabolism [1]. Unlike combination therapy with selective inhibitors, 5-LOX/MAOs-IN-1 provides this polypharmacology in a single molecular entity, simplifying experimental design and pharmacokinetic considerations [1].

Oxidative Stress and Redox Biology

Based on evidence that 5-LOX/MAOs-IN-1 activates neurogenesis in adult mouse neural stem cell niches [1], this compound is suitable for ex vivo and in vivo studies exploring endogenous CNS repair mechanisms. The neurogenic activity is not observed with clinically used selective inhibitors of the individual targets, making 5-LOX/MAOs-IN-1 a unique tool for investigating regenerative neurology applications [1].

Adult Neurogenesis & CNS Repair

5-LOX/MAOs-IN-1 combines direct ROS scavenging with enzymatic inhibition of 5-LOX and MAOs, providing a model system to dissect the relative contributions of antioxidant versus anti-enzymatic mechanisms to observed neuroprotective outcomes [1]. This dual mechanism distinguishes the compound from pure enzyme inhibitors and pure antioxidants, enabling mechanistic studies of oxidative stress mitigation [1].

Application

Selection Property

Validation Focus

Multi-target pathway research

QR2/MAO/LOX multi-target engagement profile

Multi-target assay endpoint review

QR2-selective pathway studies

MT₁/MT₂-sparing QR2 inhibition

QR2-specific pathway interpretation

Oxidative stress model studies

Enzyme inhibition with direct ROS scavenging

Neuroprotection assay endpoint review

Neurogenesis model studies

Reported neurogenic activation in NSC models

Neural stem-cell model endpoint review

• [1] Herrera-Arozamena C, et al. Discovery of a potent melatonin-based inhibitor of quinone reductase-2 with neuroprotective and neurogenic properties. Eur J Med Chem. 2024 Nov 5;277:116763. doi:10.1016/j.ejmech.2024.116763. PMID: 39146834. View Source